3-{[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole

• IUPAC Name: 3-[[4-[(4,5-dimethoxy-2-nitrophenyl)methyl]piperazin-1-yl]methyl]-9-ethylcarbazole
• InChI: InChI=1S/C28H32N4O4/c1-4-31-24-8-6-5-7-22(24)23-15-20(9-10-25(23)31)18-29-11-13-30(14-12-29)19-21-16-27(35-2)28(36-3)17-26(21)32(33)34/h5-10,15-17H,4,11-14,18-19H2,1-3H3
• InChI Key: SXVKNZPJDVOVNQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CN3CCN(CC3)CC4=CC(=C(C=C4[N+](=O)[O-])OC)OC)C5=CC=CC=C51
• Molecular Formula: C28H32N4O4
• Molecular Weight: 488.6 g/mol

Description

3-{[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole, also known as AG-1478, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment.

Mechanism of Action

3-{[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole acts as a competitive inhibitor of the ATP binding site on the EGFR kinase domain. By blocking ATP binding, this compound prevents the activation of downstream signaling pathways that are involved in cell proliferation and survival. This ultimately leads to apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has also been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, as well as the replication of certain viruses. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-{[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole is its potency and specificity for EGFR inhibition. This makes it a useful tool for studying the role of EGFR signaling in cancer and other diseases. However, one limitation of this compound is its relatively short half-life, which can make it difficult to maintain effective concentrations in vivo.

Future Directions

There are many potential future directions for research on 3-{[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole. One area of interest is the development of more potent and selective inhibitors of EGFR signaling. Another area of interest is the use of this compound as a tool for studying the role of EGFR signaling in other diseases, such as neurodegenerative diseases. Finally, there is potential for the development of this compound as a therapeutic agent for the treatment of cancer and other diseases.

Scientific Research Applications

3-{[4-(4,5-dimethoxy-2-nitrobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole has been extensively studied for its potential use in cancer treatment. It is a potent inhibitor of the epidermal growth factor receptor (EGFR), which is overexpressed in many types of cancer. Inhibition of EGFR signaling by this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.